Cas no 6164-78-9 (2,3-Pyrazinedicarboxamide)

• Product Name: 2,3-Pyrazinedicarboxamide
• CAS No: 6164-78-9
• Molecular Formula: C₆H₆N₄O₂
• Molecular Weight: 166.13744
• CID: 509034
• PubChem ID: 24898679

2,3-Pyrazinedicarboxamide Properties

Names and Identifiers

• 2,3-Pyrazinedicarboxamide
• pyrazine-2,3-dicarboxamide
• 2,diamide
• pyrazine 2,3-dicarboxamide
• Pyrazine-2,3-carboxamide
• pyrazine-2,3-diamide
• pyrazine-2,3-dicarboxylic acid diamide
• NS00044233
• AI3-61138
• DB-053958
• 2, diamide
• 2,3-Pyrazinedicarboxylic acid, diamide
• Q27257051
• 2,3-Pyrazinedicarboxamide, 95%
• AKOS017344468
• DTXSID90210656
• Pyrazine-2,3-dicarboxamide
• UNII-3D1IC3QEXF
• 2,3-DICARBOXAMIDOPYRAZINE
• NSC-93820
• EINECS 228-197-0
• 6164-78-9
• DTXCID20133147
• 3D1IC3QEXF
• 2,3-PYRAZINEDICARBOXYLIC ACID DIAMIDE [MI]
• SCHEMBL2492969
• AC-907/25014119
• 2,3-PYRAZINEDICARBOXYLIC ACID DIAMIDE
• TZMYZOQDDVSLJU-UHFFFAOYSA-
• NSC93820
• NSC 93820

• MDL： MFCD00006133
• InChIKey： TZMYZOQDDVSLJU-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6N4O2/c7-5(11)3-4(6(8)12)10-2-1-9-3/h1-2H,(H2,7,11)(H2,8,12)
• SMILES： C1=CN=C(C(=N1)C(=O)N)C(=O)N

Computed Properties

• Exact Mass: 166.04900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 166.049075
• Heavy Atom Count: 12
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 112

Experimental Properties

• LogP: 0.07500
• PSA: 111.96000
• Refractive Index: 1.6700 (estimate)
• Boiling Point: 294.33°C (rough estimate)
• Melting Point: 248 °C (dec.) (lit.)
• Flash Point: 302.8°C
• Color/Form: White crystalline powder
• Solubility: Not determined
• Density: 1.4434 (rough estimate)

2,3-Pyrazinedicarboxamide Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport

2,3-Pyrazinedicarboxamide Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%